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Compound of Interest
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Cat. No.: B1630434
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Technical Guide for Pharmaceutical & Material Scientists

Executive Summary
Cholesteryl cinnamate (CAS 1990-11-0) is a cholesteryl ester exhibiting enantiotropic liquid

crystalline behavior. Unlike simple lipids that transition directly from solid to liquid, cholesteryl

cinnamate passes through a thermodynamically stable cholesteric (chiral nematic) mesophase

upon heating. This intermediate state—possessing the fluidity of a liquid but the orientational

order of a crystal—is critical for its function in controlled-release drug delivery systems (e.g.,

solid lipid nanoparticles) and thermochromic sensors.

This guide provides the thermodynamic parameters, phase transition logic, and experimental

protocols required to characterize and stabilize this material in formulation.

Molecular Architecture & Mesomorphism
The molecule consists of a rigid steroid nucleus (cholesterol) esterified with cinnamic acid. The

presence of the conjugated double bond in the cinnamate tail, combined with the chiral centers

of the steroid backbone, dictates its phase behavior.
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Chemical Formula:

Molecular Weight: 516.8 g/mol

Mesophase Type: Cholesteric (

). It typically does not exhibit a smectic phase in its pure form, unlike longer-chain saturated
esters (e.g., cholesteryl myristate).

Phase Transition Pathway
The thermodynamic stability of cholesteryl cinnamate is defined by two primary first-order

transitions:

Melting (

): Transition from Crystalline Solid (

) to Cholesteric Mesophase (

).

Clearing (

): Transition from Cholesteric Mesophase (

) to Isotropic Liquid (

).
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Figure 1: Thermotropic phase sequence of Cholesteryl Cinnamate. The mesophase is

enantiotropic, meaning it is thermodynamically stable and appears during both heating and

cooling cycles.
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Thermodynamic Characterization
Accurate thermodynamic data is essential for processing. The high enthalpy of fusion indicates

a stable crystal lattice, while the low enthalpy of clearing reflects the subtle energetic difference

between the helical order of the mesophase and the disorder of the liquid.

Standard Thermodynamic Values
Data derived from calorimetric compendia and high-purity DSC studies.

Transition
Parameter

Symbol
Temperatur
e (°C)

Temperatur
e (K)

Enthalpy (

)

Entropy (

)

Melting Point 162.6 435.8 28.74 kJ/mol
65.9

J/(mol·K)

Clearing

Point
215.0 488.2 0.71 kJ/mol

1.46

J/(mol·K)

> Note: Transition temperatures can vary by ±2–5°C depending on purity and solvent history

(polymorphism). Lower purity samples often exhibit depressed melting points (e.g., 156–197°C

range often cited in older literature).

Experimental Protocols for Stability Assessment
To validate the thermodynamic stability of cholesteryl cinnamate in a new formulation, use the

following self-validating workflows.

Protocol A: Differential Scanning Calorimetry (DSC)
DSC is the gold standard for quantifying the energy of phase transitions.

Sample Prep: Weigh 2–5 mg of dried cholesteryl cinnamate into an aluminum pan. Seal

hermetically.

Reference: Use an empty, matched aluminum pan.
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Cycle 1 (Thermal History Erasure): Heat from 25°C to 230°C at 10°C/min. Hold for 1 min to

ensure isotropy.

Cooling: Cool to 25°C at 5–10°C/min. Observe the exothermic peaks (Isotropic

Cholesteric

Crystal).

Cycle 2 (Measurement): Heat again to 230°C. Record

and peak area for

.

Validation: The ratio of

should remain consistent (~40:1). A decrease in

suggests thermal degradation or impurity.

Protocol B: Polarized Optical Microscopy (POM)
POM confirms the identity of the mesophase via texture recognition.

Setup: Place sample between glass slide and coverslip on a hot stage.

Crossed Polarizers: Set analyzer and polarizer at 90°.

Heating: Heat to 170°C (into Mesophase).

Observation: Look for "Oily Streak" textures or "Focal Conic" domains, characteristic of the

cholesteric phase.

Clearing: At >215°C, the field should turn black (isotropic).
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Figure 2: Quality control workflow for validating mesophase stability.

Stability in Formulation (Drug Delivery)
In lipid nanoparticles (SLNs) or transdermal patches, cholesteryl cinnamate is often used to

harden the lipid matrix.

Binary Mixtures: When mixed with phospholipids or triglycerides, the sharp transitions of

pure cholesteryl cinnamate broaden. The

typically decreases (eutectic behavior), but the cholesteric nature can stabilize the particle
surface, preventing drug leakage.
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Oxidative Stability: The cinnamate double bond is susceptible to oxidation. Formulations

should be processed under

and may require antioxidants (e.g.,

-tocopherol) if subjected to sustained high temperatures (>150°C).

Steric Hindrance: The bulky steroid ring prevents tight packing in the solid state compared to

straight-chain lipids, often leading to a "pre-transition" or glass-like state in rapid cooling

scenarios, which is advantageous for trapping amorphous drug molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1630434?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

